7-Bromo-2-methylquinazolin-4(3H)-one
Overview
Description
7-Bromo-2-methylquinazolin-4(3H)-one is a chemical compound with the CAS Number: 403850-89-5. It has a molecular weight of 239.07 and its IUPAC name is 7-bromo-2-methyl-4(1H)-quinazolinone .
Synthesis Analysis
The synthesis of 7-Bromo-2-methylquinazolin-4(3H)-one involves the combination of 7-Bromo-2-methyl-lH-quniazoline-4-one (200 mg, 0.84 mmol, 1.0 equiv), tetrabutylammonium bromide (30 mg, 0.09 mmol, 0.1 equiv), and phenethyl bromide (150 uL, 1.0 mmol, 1.2 equiv) in toluene (10 mL). This mixture is then treated with 50% aq. NaOH (2 mL), and refluxed for 14 hours .Molecular Structure Analysis
The molecular structure of 7-Bromo-2-methylquinazolin-4(3H)-one is represented by the linear formula C9H7BrN2O .Chemical Reactions Analysis
The diazonium salt of 3-(4-aminophenyl)-2-methyl-3H-quinazolin-4-one and its 6-bromo derivative reacted with some active methylene compounds, namely ethyl acetoacetate, ethyl cyanoacetate and acetylacetone, to afford the corresponding hydrazono quinazolinone derivatives .Physical And Chemical Properties Analysis
7-Bromo-2-methylquinazolin-4(3H)-one is a solid at room temperature. It has a density of 1.7±0.1 g/cm3 .Scientific Research Applications
Synthesis and Characterization
Synthesis as an Intermediate in Drug Development : 7-Bromo-2-methylquinazolin-4(3H)-one has been synthesized as an intermediate in the development of drugs for treating colon and rectal cancers. The synthetic route designed for its production optimizes yield and efficiency (He Zheng-you, 2010).
Formation of Schiff Bases : This compound is used in the formation of Schiff bases when treated with indolinedione and other secondary amines. These compounds have been investigated for their antimicrobial, analgesic, anti-inflammatory, and antihelmintic activities (S. Sahu et al., 2008).
Direct Halogenation Applications : It is utilized in direct halogenation processes, where it is treated with iodine monochloride or bromine. The products of this process, Schiff bases, are studied for their biological activity (Mudassar A. Sayyed et al., 2006).
Pharmaceutical Research
Anticancer Studies : It has been used in the synthesis of novel compounds with anticancer properties. One such compound showed potent inhibition of tumor growth in mice and disrupted tumor vasculature without evident toxicity (Mu-Tian Cui et al., 2017).
Antiviral Activities : Certain derivatives of this compound have shown distinct antiviral activity against Herpes simplex and vaccinia viruses (P. Selvam et al., 2010).
Anti-Coccidial Drug Development : It is an integral part of the synthesis process for Halofuginone hydrobromide, an effective anti-coccidial drug for poultry. The synthesized drug has shown significant anti-coccidial properties (Junren Zhang et al., 2017).
Hypotensive Agent Synthesis : This compound has been used to create novel hypotensive agents. Some of these synthesized compounds have exhibited significant blood pressure lowering activities (Ashok Kumar et al., 2003).
Tuberculosis Treatment Research : Novel compounds synthesized from it have shown potent anti-tuberculosis activity, comparable to standard drugs like rifampicin (T. Panneerselvam et al., 2016).
Chemical Synthesis and Material Science
Synthesis of Quinazolinones : It is used in the synthesis of a variety of quinazolinone derivatives which have shown promising anti-inflammatory and antimicrobial activities (Ashish P. Keche et al., 2014).
Corrosion Inhibitors : Schiff bases derived from 7-Bromo-2-methylquinazolin-4(3H)-one are explored as corrosion inhibitors for metals, demonstrating high efficiency in protecting materials (D. Jamil et al., 2018).
Safety And Hazards
properties
IUPAC Name |
7-bromo-2-methyl-3H-quinazolin-4-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O/c1-5-11-8-4-6(10)2-3-7(8)9(13)12-5/h2-4H,1H3,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMVNWVONJDMTSH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=CC(=C2)Br)C(=O)N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90625908 | |
Record name | 7-Bromo-2-methylquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromo-2-methylquinazolin-4(3H)-one | |
CAS RN |
403850-89-5 | |
Record name | 7-Bromo-2-methylquinazolin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90625908 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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